1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one

• IUPAC Name: 1-(4,4-dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one
• InChI: InChI=1S/C12H23NO3S/c1-12(2)6-4-8-13(9-7-12)11(14)5-10-17(3,15)16/h4-10H2,1-3H3
• InChI Key: NLHYQKCVYBILPO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(CC1)C(=O)CCS(=O)(=O)C)C
• Molecular Formula: C12H23NO3S
• Molecular Weight: 261.38 g/mol

Description

1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one, also known as DMAP, is a chemical compound that has been widely used in scientific research for its unique properties. DMAP is a tertiary amine that contains a sulfonyl group and is commonly used as a catalyst in organic synthesis reactions.

Mechanism of Action

1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one acts as a nucleophilic catalyst in organic synthesis reactions. It is able to activate the electrophilic substrate and increase the rate of the reaction. 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one is also able to stabilize the intermediate formed during the reaction, which increases the yield of the final product.
Biochemical and Physiological Effects:
1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one has no known biochemical or physiological effects. It is not metabolized by the body and is excreted unchanged in the urine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one as a catalyst is its high reactivity and selectivity. It is able to catalyze a wide range of reactions and produce high yields of the desired product. However, 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one is also highly toxic and must be handled with care. It can cause skin and eye irritation, and inhalation of 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one vapors can cause respiratory irritation.

Future Directions

There are many future directions for the use of 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one in scientific research. One area of research is the development of new synthetic methods that use 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one as a catalyst. Another area of research is the modification of existing synthetic methods to improve their efficiency and yield. Additionally, 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one can be used in the synthesis of new materials with unique properties, which can have applications in various industries. Overall, 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one has a promising future in scientific research and will continue to be an essential component in many chemical reactions.

Synthesis Methods

1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one can be synthesized through various methods, including the reaction of 4,4-dimethyl-1,6-heptadiene with sulfur dioxide and oxygen, and the reaction of 4,4-dimethyl-1,6-heptadiene with sulfuric acid and sodium sulfite. The most common method of synthesizing 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one is through the reaction of 4,4-dimethyl-1,6-heptadiene with sulfuryl chloride and dimethylamine.

Scientific Research Applications

1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one has been widely used in scientific research as a catalyst in organic synthesis reactions. It has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. 1-(4,4-Dimethylazepan-1-yl)-3-methylsulfonylpropan-1-one has also been used in the development of new synthetic methods and in the modification of existing synthetic methods. Its unique properties make it an essential component in many chemical reactions.